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Chemical Properties and Environmental Fate

The table below summarizes the key properties of Foramsulfuron related to its behavior in water systems,

based on regulatory data [1].

Property Value / Description Implication for Water Systems

Water Solubility (at
20°C, pH 7)

3293 mg/L [1] High; indicates high mobility and potential for
leaching into groundwater.

Soil/Water
Persistence

"Not normally persistent"
[1]

Degrades relatively quickly; specific half-life
data in water is not provided in search results.

Primary Degradation
Process

Biodegradation is a key
route [1].

Degradation rate in water is influenced by
microbial population and water quality.

Photodegradation Potential pathway (inferred
from general knowledge)

Can occur in surface waters; however, specific
rate constants for Foramsulfuron are not

available in the search results.

Log P (at 20°C, pH 7) -0.78 [1] Low; suggests low potential for

bioaccumulation.
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The following diagram illustrates the general relationship between Foramsulfuron's properties and its fate in

an aquatic environment.
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Foramsulfuron's high solubility leads to two main outcomes: leaching into groundwater or degradation

primarily via microbial action or sunlight [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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